Cas no 137809-98-4 (Purpurenol)
Purpurenol structure
Product Name:Purpurenol
CAS No:137809-98-4
MF:C16H18O7
MW:322.309925556183
CID:2015609
PubChem ID:15689635
Update Time:2025-04-21
Purpurenol Chemical and Physical Properties
Names and Identifiers
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- Purpurenol
- 137809-98-4
- DTXSID301116178
- (+)-2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-5,6-dimethoxy-9H-pyrano[2,3-f]-1,4-benzodioxin-9-one
- (+)-2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-5,6-dimethoxy-9H-pyrano(2,3-f)-1,4-benzodioxin-9-one
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- Inchi: 1S/C16H18O7/c1-16(2,18)9-7-21-14-13(20-4)11(19-3)8-5-6-10(17)23-12(8)15(14)22-9/h5-6,9,18H,7H2,1-4H3
- InChI Key: CWLINRWSQJGKGK-UHFFFAOYSA-N
- SMILES: O1C2C3=C(C=CC(=O)O3)C(=C(C=2OCC1C(C)(C)O)OC)OC
Computed Properties
- Exact Mass: 322.10525291g/mol
- Monoisotopic Mass: 322.10525291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 83.4Ų
Purpurenol Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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